Cas no 1820717-82-5 (6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide)

• Product Name: 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide
• CAS No: 1820717-82-5
• MF: C₉H₉BrN₄O
• MW: 269.097960233688
• CID: 4619526
• Update Time: 2025-06-10

6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide

• Inchi： 1S/C9H9BrN4O/c1-5-2-8-12-7(9(15)13-11)4-14(8)3-6(5)10/h2-4H,11H2,1H3,(H,13,15)
• InChI Key： XJEIQCSEMHNWGR-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=C(C(NN)=O)N=C2C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 1.7
• Topological Polar Surface Area: 72.4

Additional information on 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide

Comprehensive Analysis of 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1820717-82-5)

6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide (CAS No. 1820717-82-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with diverse biological activities. This compound, featuring a bromo substitution at the 6-position and a methyl group at the 7-position, is particularly valuable as a synthetic intermediate or a potential pharmacophore.

Recent studies highlight the growing demand for imidazo[1,2-a]pyridine derivatives in drug discovery, especially in targeting infectious diseases and metabolic disorders. Researchers are actively exploring the carbohydrazide functional group's role in enhancing binding affinity to biological targets. The presence of the bromo substituent further allows for versatile cross-coupling reactions, making this compound a key building block in Suzuki-Miyaura and Buchwald-Hartwig reactions.

From an industrial perspective, 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide is synthesized through multistep organic transformations, often involving palladium-catalyzed cyclization. Its purity (>98% by HPLC) and stability under standard storage conditions make it suitable for high-throughput screening. Analytical techniques like NMR and LC-MS are routinely employed for quality control, addressing the pharmaceutical industry's stringent requirements.

Environmental and regulatory considerations are critical when handling this compound. While not classified as hazardous, proper laboratory practices (e.g., PPE usage) are recommended. The compound's logP value suggests moderate lipophilicity, which is advantageous for optimizing drug-like properties in preclinical development. These characteristics align with current trends in fragment-based drug design, where researchers prioritize molecules with balanced physicochemical profiles.

In the context of AI-assisted drug discovery, 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide has been featured in several computational studies predicting its potential as a kinase inhibitor. Machine learning models analyzing QSAR (Quantitative Structure-Activity Relationship) data suggest promising interactions with cancer-related targets. This aligns with the increasing use of cheminformatics tools to accelerate hit identification in virtual screening campaigns.

The global market for imidazo[1,2-a]pyridine derivatives is projected to grow at a CAGR of 6.2% (2023-2030), driven by their applications in antiviral and anti-inflammatory therapeutics. Patent landscapes reveal that structural analogs of this compound are being evaluated in clinical trials for respiratory diseases, reflecting the pharmaceutical industry's focus on respiratory syncytial virus (RSV) inhibitors post-COVID-19 pandemic.

For synthetic chemists, the 6-Bromo-7-methyl substitution pattern offers regioselective advantages in further derivatization. Recent publications demonstrate its utility in constructing PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. The carbohydrazide moiety also serves as a linchpin for constructing hydrazone-based sensors, relevant to diagnostic imaging applications.

From a supply chain standpoint, manufacturers emphasize GMP-compliant synthesis to meet the needs of preclinical studies. Analytical certificates typically include detailed HPLC chromatograms and mass spectra, ensuring transparency for regulatory submissions. These practices address the pharmaceutical industry's increasing emphasis on data integrity in compound characterization.

In conclusion, 6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carbohydrazide represents a versatile scaffold with multifaceted applications in modern drug discovery. Its structural features align with contemporary research priorities, including targeted therapies and green chemistry initiatives. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in developing next-generation therapeutics.